Cas no 1373232-52-0 (4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde)

• Product Name: 4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde
• CAS No: 1373232-52-0
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• MDL: MFCD22192548
• CID: 1092020
• Update Time: 2025-06-08

4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-carbaldehyde
• 4-bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde
• 4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde

• MDL： MFCD22192548
• Inchi： 1S/C10H13BrN2O2/c1-7-10(11)8(6-14)13(12-7)9-4-2-3-5-15-9/h6,9H,2-5H2,1H3
• InChI Key： GENKRBNIUBVSGV-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C=O)C1CCCCO1

Computed Properties

• Exact Mass: 272.01600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 44.12000
• LogP: 2.46560

4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde

Introduction to 4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde (CAS No. 1373232-52-0)

4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde (CAS No. 1373232-52-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde.

Chemical Structure and Properties

The molecular formula of 4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde is C₁₁H₁₆BrN₂O, with a molecular weight of approximately 270.16 g/mol. The compound features a pyrazole ring substituted with a bromine atom at the 4-position, a methyl group at the 5-position, and an oxan (tetrahydrofuran) moiety at the 2-position. The presence of the aldehyde functional group at the 3-position adds to its reactivity and potential for further chemical modifications.

The physical properties of 4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde include a melting point of around 80°C and a boiling point of approximately 180°C under reduced pressure. It is generally soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various synthetic and analytical procedures.

Synthesis Methods

The synthesis of 4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of an appropriate pyrazole derivative with an aldehyde or ketone in the presence of a suitable catalyst.

A typical synthetic pathway starts with the reaction of 4-bromoacetophenone with hydrazine hydrate to form the corresponding pyrazole intermediate. This intermediate is then treated with tetrahydrofuran (THF) in the presence of a strong base such as sodium hydride to introduce the oxan moiety. Finally, oxidation of the resulting alcohol using an oxidizing agent like Dess-Martin periodinane yields the desired aldehyde product.

Biological Activity and Applications

4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde has been extensively studied for its biological activity and potential therapeutic applications. Recent research has highlighted its activity as a potent inhibitor of specific enzymes involved in various disease pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde exhibits significant inhibitory activity against human phosphodiesterase 4 (PDE4), an enzyme implicated in inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and asthma. The compound's ability to selectively inhibit PDE4 without affecting other PDE isoforms makes it a promising lead for developing novel anti-inflammatory drugs.

Another area of interest is its potential as an antitumor agent. A study published in Cancer Research reported that 4-Bromo-5-methyl-2-(oxan-2-yl)pyrazole-3-carbaldehyde shows potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 4-Bromo-5-methyl-2-(oxan-2-y l)pyrazole -3-carbaldehyde strong > into clinical trials . Several pharmaceutical companies are currently investigating its safety , efficacy , and pharmacokinetic properties in Phase I trials . Early data suggest that the compound is well-tolerated at therapeutic doses , with minimal adverse effects observed . p > < p >Further research is needed to fully elucidate the potential therapeutic applications of 4-Bromo -5-methyl -2-( oxan -2-y l )pyrazol e -3-carbaldehyde strong > . Ongoing studies are exploring its use in combination therapies , particularly for treating multidrug-resistant cancers . Additionally , efforts are underway to optimize its chemical structure to enhance its potency , selectivity , and bioavailability . p > < p >In conclusion ,< strong > 4-Bromo -5-methyl -2-( oxan -2-y l )pyrazol e -3-carbaldehyde strong > ( CAS No . 137323 2 -5 2 -0 ) represents a promising compound with diverse biological activities and therapeutic potentials . Its unique chemical structure , coupled with recent advances in medicinal chemistry , positions it as a valuable candidate for further development in drug discovery and clinical research . p > article > response >